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Compound of Interest

Compound Name: Vitamin B15

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of "Vitamin B15," also known as pangamic acid, requires a cautious
approach due to its undefined chemical identity and regulatory status. For researchers,
scientists, and drug development professionals, ensuring safety and compliance is paramount.
This guide provides a procedural framework for the disposal of substances identified as
Vitamin B15 or pangamic acid.

Understanding the Challenge: An Unidentified
Substance

"Vitamin B15" is not a scientifically recognized vitamin. The Food and Drug Administration
(FDA) has stated that the identity of "pangamic acid" has not been established and has
recommended seizing any chemicals advertised as such on the grounds that they are unsafe
for use.[1] Commercially available products labeled as "Vitamin B15" or "pangamic acid" may
contain a variety of substances, and their exact composition is often unknown. This ambiguity
necessitates treating the substance as potentially hazardous.

Core Disposal Principle: Assume Potential Hazard

Given the lack of a definitive chemical identity and the potential for harmful impurities, all
materials labeled as "Vitamin B15" or "pangamic acid" should be handled and disposed of as a
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potentially hazardous chemical waste. This conservative approach minimizes risks to personnel
and the environment.

Step-by-Step Disposal Protocol

o Consult Your Institution's Environmental Health and Safety (EHS) Office: This is the most
critical step. Your EHS office will have specific protocols for the disposal of unknown or
unclassified chemicals and can provide guidance based on local, state, and federal
regulations.

» Review the Safety Data Sheet (SDS): If an SDS is available for the specific product you are
using, it should be the primary source of information for handling and disposal. However, be
aware that SDSs for pangamic acid can be inconsistent, with some lacking complete
information.[2] One available SDS suggests that the material can be disposed of by removal
to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.

[2]
e Segregate and Label Waste:

o Do not mix "Vitamin B15" waste with other chemical waste streams unless explicitly
instructed to do so by your EHS office.

o Collect all solid and liquid waste containing pangamic acid in a dedicated, properly sealed,
and clearly labeled hazardous waste container.

o The label should include:

The words "Hazardous Waste"

The name of the substance ("Pangamic Acid" or "Vitamin B15")

The date accumulation started

The primary hazards associated with the material (if known, otherwise state "Unknown
Hazards")

Your name and laboratory contact information
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» Arrange for Professional Disposal: Contact your institution's hazardous waste management
provider to schedule a pickup. Do not attempt to dispose of "Vitamin B15" down the drain or
in regular trash. While some non-hazardous laboratory waste can be disposed of in this
manner, the uncertain nature of pangamic acid makes this inappropriate and potentially a
regulatory violation.

Logical Workflow for Disposal Decision-Making

Caption: Logical workflow for the safe disposal of Vitamin B15/Pangamic Acid.

Summary of Key Considerations

Aspect Recommendation Rationale

The chemical identity is not
o Treat as potentially hazardous standardized, and some
Classification ) )
waste. formulations may contain

harmful substances.[1][3][4]

Ensures compliance with
] ] Professional hazardous waste regulations and minimizes
Primary Disposal Route ) ) ]
disposal service. environmental and health

risks.

] They provide the definitive
o _ Always consult your EHS office .
Institutional Guidance first procedures for your specific
irst.
location and circumstances.

Use as a primary guide if SDSs for pangamic acid are
SDS Information available, but be aware of not uniform in their
potential inconsistencies. recommendations.[2]

) The unknown composition
Do not attempt to neutralize or .
. o ) makes any reaction
On-site Treatment treat "Vitamin B15" waste in

unpredictable and potentially
the lab.

dangerous.

By adhering to these conservative procedures, laboratory professionals can ensure the safe
and compliant disposal of "Vitamin B15" or pangamic acid, thereby protecting themselves,
their colleagues, and the environment.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pangamic_acid
https://www.webmd.com/vitamins/ai/ingredientmono-490/pangamic-acid
https://www.rxlist.com/supplements/pangamic_acid.htm
https://www.chemicalbook.com/msds/pangamic-acid.pdf
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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